![molecular formula C10H5ClN4O3S B2709530 5-chloro-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide CAS No. 946281-35-2](/img/structure/B2709530.png)
5-chloro-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide
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Description
5-chloro-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Antioxidant Activity
A study on derivatives of 5-chloro-2-hydroxyphenyl compounds, which share structural similarities with 5-chloro-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide, demonstrated significant antioxidant activity. Some of these compounds showed higher antioxidant activity than ascorbic acid, indicating their potential in combating oxidative stress-related conditions (Tumosienė et al., 2019).
Antibacterial Activity
Research has shown that derivatives of 1,3,4-oxadiazole, a component of the compound , exhibit notable antibacterial properties. This suggests potential applications in the development of new antibacterial agents (Avagyan et al., 2020).
Anticancer Properties
Compounds structurally related to this compound have been studied for their anticancer activities. For instance, imidazotetrazine derivatives, with similar moieties, have shown curative activity against certain types of leukemia (Stevens et al., 1984).
Synthesis of Heterocyclic Compounds
The compound has been used in the synthesis of various heterocyclic compounds, which have a wide range of applications in pharmaceutical and chemical research. For example, the synthesis of ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate, a process that involves similar compounds, highlights the versatility of these molecules in creating diverse chemical structures (Tang Li-jua, 2015).
Insecticidal Activity
Research on 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides, which are closely related to the compound , has demonstrated insecticidal activity. This suggests potential applications in developing new insecticides (Yu et al., 2009).
Antiangiogenic Effects
Thioxothiazolidin-4-one derivatives, which are structurally related, have shown antiangiogenic effects in cancer models. This indicates the potential use of such compounds in anti-cancer therapies focusing on inhibiting tumor angiogenesis (Chandrappa et al., 2010).
Properties
IUPAC Name |
5-chloro-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5ClN4O3S/c11-7-2-1-6(19-7)8(16)13-10-15-14-9(17-10)5-3-4-12-18-5/h1-4H,(H,13,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOZAKIWSDOAEJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)Cl)C(=O)NC2=NN=C(O2)C3=CC=NO3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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